Cas no 750608-85-6 (3-{[1,1'-biphenyl]-4-yl}-2-cyano-N-octylprop-2-enamide)

• Product Name: 3-{[1,1'-biphenyl]-4-yl}-2-cyano-N-octylprop-2-enamide
• CAS No: 750608-85-6
• MF: C₂₄H₂₈N₂O
• MW: 360.491926193237
• CID: 6185197
• PubChem ID: 2383690
• Update Time: 2025-06-11

3-{[1,1'-biphenyl]-4-yl}-2-cyano-N-octylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z44314950
• EN300-26576842
• 750608-85-6
• (Z)-2-Cyano-N-octyl-3-(4-phenylphenyl)prop-2-enamide
• 3-{[1,1'-biphenyl]-4-yl}-2-cyano-N-octylprop-2-enamide

• Inchi： 1S/C24H28N2O/c1-2-3-4-5-6-10-17-26-24(27)23(19-25)18-20-13-15-22(16-14-20)21-11-8-7-9-12-21/h7-9,11-16,18H,2-6,10,17H2,1H3,(H,26,27)/b23-18-
• InChI Key： FUUSLWRPHXMJHH-NKFKGCMQSA-N
• SMILES： O=C(/C(/C#N)=C\C1C=CC(=CC=1)C1C=CC=CC=1)NCCCCCCCC

Computed Properties

• Exact Mass: 360.220163521g/mol
• Monoisotopic Mass: 360.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 52.9Ų

Additional information on 3-{[1,1'-biphenyl]-4-yl}-2-cyano-N-octylprop-2-enamide

Comprehensive Overview of 3-{[1,1'-biphenyl]-4-yl}-2-cyano-N-octylprop-2-enamide (CAS No. 750608-85-6)

3-{[1,1'-biphenyl]-4-yl}-2-cyano-N-octylprop-2-enamide, with the CAS number 750608-85-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a biphenyl moiety, a cyano group, and an octyl chain, making it a versatile intermediate for various applications. Researchers and industries are increasingly exploring its potential due to its intriguing physicochemical properties and reactivity.

The compound's biphenyl core is known for its stability and aromaticity, which are critical in designing advanced materials and pharmaceuticals. The inclusion of a cyano group enhances its electrophilic character, enabling it to participate in diverse chemical reactions such as nucleophilic additions and cyclizations. Meanwhile, the N-octyl side chain contributes to its lipophilicity, improving solubility in organic solvents—a key factor in formulation development. These attributes make 3-{[1,1'-biphenyl]-4-yl}-2-cyano-N-octylprop-2-enamide a valuable candidate for drug discovery and functional material synthesis.

In recent years, the demand for high-performance organic intermediates like 750608-85-6 has surged, driven by advancements in green chemistry and sustainable synthesis. Environmental concerns and regulatory pressures have led researchers to seek eco-friendly pathways for producing such compounds. Innovations in catalytic methods and solvent-free reactions have been applied to optimize the synthesis of 3-{[1,1'-biphenyl]-4-yl}-2-cyano-N-octylprop-2-enamide, reducing waste and energy consumption. This aligns with global trends toward circular economy practices in the chemical industry.

Another hotspot topic linked to this compound is its role in optoelectronic materials. The biphenyl-cyano structure exhibits promising photophysical properties, making it a potential building block for organic light-emitting diodes (OLEDs) and photovoltaic devices. With the rise of flexible electronics and renewable energy technologies, the exploration of CAS 750608-85-6 in these domains has become a focal point for academic and industrial R&D teams. Its ability to modulate electron transport and light absorption spectra opens doors to next-generation smart materials.

From a pharmacological perspective, the cyanoenamide scaffold present in this compound has been investigated for its bioactivity. While specific therapeutic applications of 3-{[1,1'-biphenyl]-4-yl}-2-cyano-N-octylprop-2-enamide are still under study, analogous structures have shown potential in targeting enzymes and receptors involved in inflammation and metabolic disorders. The compound's lipophilic nature may also enhance membrane permeability, a desirable trait in drug delivery systems. These characteristics position it as a subject of interest in precision medicine research.

Quality control and analytical characterization of 750608-85-6 are critical for ensuring reproducibility in research and industrial applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. Standardized protocols for handling and storage—such as protection from moisture and light—are recommended to maintain the compound's stability over time.

In summary, 3-{[1,1'-biphenyl]-4-yl}-2-cyano-N-octylprop-2-enamide (CAS 750608-85-6) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features align with contemporary needs in sustainable chemistry, advanced materials, and biomedical research, making it a compelling area for further investigation. As innovation continues to drive demand for specialized chemicals, this compound is poised to play a pivotal role in emerging technologies.